Cas no 69622-42-0 (2-tert-butyl-7-methyl-1H-indole)

• Product name: 2-tert-butyl-7-methyl-1H-indole
• CAS No: 69622-42-0
• MF: C₁₃H₁₇N
• MW: 187.28078
• MDL: MFCD05224832
• CID: 500541
• PubChem ID: 6991891

2-tert-butyl-7-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,2-(1,1-dimethylethyl)-7-methyl-
• 2-(tert-butyl)-7-Methyl-1H-indole
• 2-TERT-BUTYL-7-METHYL-1H-INDOLE
• 2-tert-butyl-7-methyl-indole
• 7-Methyl-2-tert-butylindole
• CS-0455005
• DTXSID40426285
• SCHEMBL12755271
• AKOS005071514
• A866798
• MFCD05224832
• J-506616
• 69622-42-0
• FT-0680760
• 9Z-0810
• STK894114
• BBL021401
• 2-tert-butyl-7-methyl-1H-indole

• MDL： MFCD05224832
• Inchi： InChI=1S/C13H17N/c1-9-6-5-7-10-8-11(13(2,3)4)14-12(9)10/h5-8,14H,1-4H3
• InChI Key： WVIIEDLFBUMOFH-UHFFFAOYSA-N
• SMILES： CC1=C2C(=CC=C1)C=C(C(C)(C)C)N2

Computed Properties

• Exact Mass: 187.13600
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8Ų
• XLogP3: 4.1

Experimental Properties

• Density: 1.013
• Melting Point: 99°C
• Boiling Point: 307.4°C at 760 mmHg
• Flash Point: 128°C
• Refractive Index: 1.582
• PSA: 15.79000
• LogP: 3.77380

2-tert-butyl-7-methyl-1H-indole Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

2-tert-butyl-7-methyl-1H-indole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%